Cas no 61018-49-3 (5-Methyl-1,3,4-thiadiazole-2-carbaldehyde)
5-Methyl-1,3,4-thiadiazole-2-carbaldehyde is a heterocyclic aldehyde featuring a thiadiazole core with a methyl substituent at the 5-position and a formyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables condensation, nucleophilic addition, and cyclization reactions, facilitating the construction of complex heterocyclic frameworks. The thiadiazole moiety contributes to enhanced stability and electronic properties, making it valuable in medicinal chemistry for designing bioactive molecules. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.
61018-49-3 structure
Product Name:5-Methyl-1,3,4-thiadiazole-2-carbaldehyde
CAS No:61018-49-3
MF:C4H4N2OS
MW:128.152359008789
MDL:MFCD10700256
CID:494357
PubChem ID:20510519
Update Time:2025-06-10
5-Methyl-1,3,4-thiadiazole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2-carboxaldehyde, 5-methyl-
- 5-methyl-1,3,4-thiadiazole-2-carbaldehyde
- AB62638
- Y10085
- EN300-311453
- FT-0774772
- MFCD10700256
- 61018-49-3
- AS-55127
- SCHEMBL2261174
- GCPFDERTUUICNT-UHFFFAOYSA-N
- 5-methyl-[1,3,4]thiadiazole-2-carbaldehyde
- DTXSID70608254
- AKOS006302536
- CS-0197746
- A868835
- 5-methyl-1,3,4-thiadiazole-2-carboxaldehyde
- SY036734
- DB-359015
- 5-Methyl-1,3,4-thiadiazole-2-carbaldehyde
-
- MDL： MFCD10700256
- Inchi： 1S/C4H4N2OS/c1-3-5-6-4(2-7)8-3/h2H,1H3
- InChI Key： GCPFDERTUUICNT-UHFFFAOYSA-N
- SMILES： S1C(C=O)=NN=C1C
Computed Properties
- Exact Mass: 128.00452
- Monoisotopic Mass: 128.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 98
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.373±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 257.0±23.0 ºC (760 Torr),
- Flash Point: 109.2±22.6 ºC,
- Solubility: Slightly soluble (4.5 g/l) (25 º C),
- PSA: 42.85
5-Methyl-1,3,4-thiadiazole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0350-1g |
5-Methyl-[1,3,4]thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 1g |
4961.05CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0350-5g |
5-Methyl-[1,3,4]thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 5g |
16943.89CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0350-500mg |
5-Methyl-[1,3,4]thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 500mg |
2959.67CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0350-250mg |
5-Methyl-[1,3,4]thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 250mg |
1908.1CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0350-100mg |
5-Methyl-[1,3,4]thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 100mg |
1382.31CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0350-50mg |
5-Methyl-[1,3,4]thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 50mg |
1110.94CNY | 2021-07-19 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | MY1493-5g |
5-methyl-1,3,4-thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 5g |
$1850 | 2023-09-07 | |
| Ambeed | A464206-100mg |
5-Methyl-1,3,4-thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 100mg |
$192.0 | 2025-04-18 | |
| Ambeed | A464206-250mg |
5-Methyl-1,3,4-thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 250mg |
$286.0 | 2025-04-18 | |
| Ambeed | A464206-1g |
5-Methyl-1,3,4-thiadiazole-2-carbaldehyde |
61018-49-3 | 95% | 1g |
$740.0 | 2025-04-18 |
5-Methyl-1,3,4-thiadiazole-2-carbaldehyde Suppliers
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(CAS:61018-49-3)5-Methyl-1,3,4-thiadiazole-2-carbaldehyde
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Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:14
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5-Methyl-1,3,4-thiadiazole-2-carbaldehyde Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Amadis Chemical Company Limited
(CAS:61018-49-3)5-Methyl-1,3,4-thiadiazole-2-carbaldehyde
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):158.0/234.0/606.0